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Compound of Interest

Compound Name: SR 16584
Cat. No.: B583360
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of SR 16584, a selective
a3[4 nicotinic acetylcholine receptor (nAChR) antagonist, and protocols for its use in research
applications.

Introduction

SR 16584 is a potent and selective antagonist of the a334 nicotinic acetylcholine receptor, with
an IC50 of 10.2 pyM.[1] It exhibits high selectivity for the a334 subtype over 0432 and a7
subtypes (Ki values are 0.508, >100 and >100 uM, respectively). This selectivity makes SR
16584 a valuable tool for investigating the physiological and pathological roles of a334
nNAChRs.

Physicochemical Properties
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Property Value Reference
Molecular Weight 270.37 g/mol

Formula C17H22N20

CAS Number 1150153-86-8

Purity >98% (HPLC)

Storage Store at -20°C

Solubility Data

The solubility of SR 16584 has been determined in dimethyl sulfoxide (DMSO). Data for other
common laboratory solvents is not readily available. When preparing working solutions in
aqueous buffers, it is recommended to first prepare a concentrated stock solution in DMSO and

then dilute it into the agueous medium.

Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

DMSO 27.04 100

Experimental Protocols
Preparation of Stock Solutions

Materials:

e SR 16584 powder

e Anhydrous dimethyl sulfoxide (DMSO)

» Sterile, high-quality microcentrifuge tubes or vials

Protocol:
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» Weighing the Compound: Accurately weigh the desired amount of SR 16584 powder using a
calibrated analytical balance. Perform this in a chemical fume hood.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
SR 16584 powder to achieve the desired stock solution concentration (e.g., 10 mM or 100
mM).

» Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming
in a water bath (37°C) can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C.

Example Calculation for a 10 mM Stock Solution:

To prepare 1 mL of a 10 mM stock solution of SR 16584 (MW = 270.37 g/mol ):
e Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

e Mass (mg) = 10 mmol/L x 0.001 L x 270.37 g/mol x 1000 mg/g

e Mass =2.7037 mg

Dissolve 2.7037 mg of SR 16584 in 1 mL of DMSO.

Preparation of Working Solutions for Cell-Based Assays

Materials:

* SR 16584 stock solution in DMSO

o Appropriate cell culture medium or physiological buffer (e.g., PBS, HBSS)

Protocol:

e Thaw Stock Solution: Thaw an aliquot of the SR 16584 stock solution at room temperature.

« Serial Dilutions (in DMSO): If a range of concentrations is to be tested, it is recommended to
perform serial dilutions of the DMSO stock solution in DMSO first. This helps to avoid
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precipitation of the compound when diluting into an aqueous medium.

 Final Dilution (in Aqueous Medium): Dilute the DMSO stock solution (or the serially diluted
DMSO solutions) into the final cell culture medium or buffer to achieve the desired working
concentration. The final concentration of DMSO in the working solution should be kept low,
typically below 0.5%, to minimize solvent toxicity to the cells.

» Control: Prepare a vehicle control containing the same final concentration of DMSO as the
working solutions.

Example Dilution:

To prepare a 10 uM working solution from a 10 mM stock solution in a final volume of 1 mL:
e Volume of stock = (Final concentration x Final volume) / Stock concentration

e Volume of stock = (10 pM x 1 mL) / 10,000 pM = 0.001 mL =1 pL

Add 1 pL of the 10 mM stock solution to 999 L of cell culture medium. This results in a final
DMSO concentration of 0.1%.

General Protocol for an In Vitro Antagonist Assay

This protocol provides a general workflow for evaluating the antagonist activity of SR 16584 in
a cell line expressing a3p34 nAChRs.

Materials:

Cells stably expressing a334 nAChRs

Cell culture reagents

SR 16584 working solutions

Nicotinic agonist (e.g., acetylcholine, nicotine)

Assay buffer

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b583360/docs?utm_src=pdf-body#sr-16584-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b583360/docs?utm_src=pdf-body#sr-16584-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Assay-specific detection reagents (e.g., fluorescent calcium indicator, membrane potential
dye)

e Microplate reader
Protocol:

o Cell Seeding: Seed the a3p4-expressing cells into a 96-well or 384-well plate at a
predetermined density and allow them to adhere and grow overnight.

o Compound Pre-incubation: Remove the culture medium and wash the cells with assay
buffer. Add the SR 16584 working solutions (at various concentrations) to the wells. Incubate
for a sufficient period to allow the antagonist to bind to the receptors.

o Agonist Stimulation: Add a known concentration of a nicotinic agonist (typically at a
concentration that elicits a submaximal response, e.g., EC50 or EC80) to the wells.

« Signal Detection: Measure the cellular response (e.g., changes in intracellular calcium
concentration or membrane potential) using a microplate reader at an appropriate
wavelength.

» Data Analysis: Plot the response against the concentration of SR 16584 to determine the
IC50 value.

Preparation
Prepare 100 mM Stock Prepare Working Solutions
in DMSO in Assay Buffer
Cell-Based Assay Data Analysis
Seed a3pB4-expressing Pre-incubate with Stimulate with Detect Cellular .
[ cells SR 16584 Nicotinic Agonist Response Determine 1C50
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Experimental workflow for SR 16584 antagonist assay.

Signaling Pathway

SR 16584 acts as an antagonist at the a334 nicotinic acetylcholine receptor, which is a ligand-
gated ion channel. In its natural function, the binding of acetylcholine (ACh) to the a334
receptor leads to the opening of the channel and an influx of cations, primarily Na* and Ca?*.
This influx causes membrane depolarization and initiates downstream signaling cascades. By
blocking this initial step, SR 16584 inhibits all subsequent signaling events that are dependent
on the activation of this receptor.
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Antagonistic action of SR 16584 on the a334 nAChR signaling pathway.

Disclaimer

This information is for research use only and is not intended for human or therapeutic use.
Researchers should always refer to the product-specific datasheet and follow standard
laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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